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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B153164

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl tridecanoate (CAS: 28267-29-0), the ethyl ester of tridecanoic acid, is a fatty acid ester
with emerging interest in various scientific fields.[1][2] It is found in several plant species,
including Saussurea involucrata, Houttuynia cordata, and Mangifera indica.[3] While its primary
commercial applications have been in the fragrance and flavor industries, its potential as a
biochemical reagent and its putative biological activities are of increasing relevance to
researchers in drug development and the life sciences. This guide provides a comprehensive
overview of the technical information available on Ethyl tridecanoate, including its
physicochemical properties, synthesis, analytical methods, and known biological activities, with
a focus on its potential relevance to pharmaceutical research.

Physicochemical Properties

Ethyl tridecanoate is a colorless liquid at room temperature and is characterized by its long
aliphatic chain, which imparts hydrophobic properties.[4] It is soluble in organic solvents such
as alcohol, but has limited solubility in water. A summary of its key physicochemical properties
is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl Tridecanoate
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Property Value Reference(s)
CAS Number 28267-29-0

Molecular Formula C15H3002

Molecular Weight 242.40 g/mol

Appearance Colorless liquid

Density 0.862 - 0.867 g/mL at 20°C

Boiling Point 293.00 - 294.00 °C at 760

mmHg (est.)

Refractive Index

1.432 -1.435 at 20°C

Solubility in Water

0.116 mg/L at 25°C (est.)

Solubility

Soluble in alcohol

Synthesis and Analysis
Synthesis of Ethyl Tridecanoate

Ethyl tridecanoate is typically synthesized via the Fischer esterification of tridecanoic acid with
ethanol in the presence of an acid catalyst, such as sulfuric acid. This reversible reaction
involves the nucleophilic attack of ethanol on the protonated carbonyl carbon of tridecanoic
acid. The removal of water as it is formed drives the reaction towards the formation of the ester
product.
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Caption: Workflow for the synthesis of Ethyl tridecanoate via Fischer esterification.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

Gas chromatography-mass spectrometry is a suitable technique for the analysis and
qguantification of Ethyl tridecanoate in various matrices. The following workflow outlines the
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key steps for GC-MS analysis.
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Caption: General workflow for the analysis of Ethyl tridecanoate using GC-MS.

Biological Activity and Potential Applications in
Drug Development

While research on the specific biological activities of Ethyl tridecanoate is still in its early
stages, studies on closely related fatty acid esters suggest potential antimicrobial and anti-
inflammatory properties.

Antimicrobial Activity

A study on the bioactive components of Monochoria hastata identified a closely related
compound, tridecanoic acid methyl ester (TAME), as having significant antibacterial activity
against a range of enteropathogenic bacteria. The study reported Minimum Inhibitory
Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for TAME, as
summarized in Table 2. The proposed mechanism of action involves the disruption of the
bacterial cell membrane, leading to leakage of intracellular components. Given the structural
similarity, it is plausible that Ethyl tridecanoate exhibits comparable antimicrobial properties,
warranting further investigation.

Table 2: Antimicrobial Activity of Tridecanoic Acid Methyl Ester (TAME)
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Bacterial Strain MIC (pg/mL) MBC (pg/mL)
Enterococcus faecalis MCC
375 750
2041T
Salmonella enterica serovar
o 375 750
Typhimurium MTCC 98
Bacillus cereus MTCC 1272 750 1375
Staphylococcus aureus MTCC - -
96 Not specified Not specified
Streptococcus mutans MTCC - -
Not specified Not specified
497
Escherichia coli MTCC 571 Not specified Not specified

(Data extracted from Misra et
al., 2022)

Potential Anti-inflammatory Activity

Fatty acid esters have been investigated for their anti-inflammatory effects. While no studies
have directly elucidated the anti-inflammatory mechanism of Ethyl tridecanoate, a common
pathway implicated in inflammation and a target for many anti-inflammatory compounds is the
Nuclear Factor-kappa B (NF-kB) signaling pathway. Lipopolysaccharide (LPS), a component of
the outer membrane of Gram-negative bacteria, is a potent activator of this pathway, leading to
the production of pro-inflammatory cytokines. The potential of Ethyl tridecanoate to modulate
this pathway represents an important area for future research in drug development for
inflammatory diseases.
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Caption: A representative inflammatory signaling pathway (LPS-induced NF-kB activation).
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Experimental Protocols

Protocol for Synthesis of Ethyl Tridecanoate (Fischer
Esterification)

This protocol is adapted from general Fischer esterification procedures.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine tridecanoic acid (1 equivalent), absolute ethanol (5-10 equivalents, serving

as both reactant and solvent), and concentrated sulfuric acid (0.1-0.2 equivalents) as a
catalyst.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: After cooling to room temperature, slowly add a saturated aqueous solution of
sodium bicarbonate to neutralize the acidic catalyst.

Extraction: Transfer the mixture to a separatory funnel and extract the agqueous phase with a
suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Washing: Wash the combined organic layers with brine, then dry over anhydrous sodium
sulfate or magnesium sulfate.

Purification: Filter to remove the drying agent and concentrate the filtrate under reduced
pressure to remove the solvent. The crude Ethyl tridecanoate can be purified by vacuum
distillation to yield the final product.

Protocol for Antimicrobial Susceptibility Testing (Broth
Microdilution)

This protocol is adapted from the study on tridecanoic acid methyl ester.

o Preparation of Inoculum: Prepare a bacterial suspension from a fresh culture in a suitable
broth (e.g., Mueller-Hinton Broth) and adjust the turbidity to a 0.5 McFarland standard.
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» Serial Dilutions: Prepare a stock solution of Ethyl tridecanoate in a suitable solvent (e.g.,
DMSO). Perform two-fold serial dilutions of the compound in a 96-well microtiter plate
containing broth to achieve a range of final concentrations.

 Inoculation: Inoculate each well with the standardized bacterial suspension. Include positive
(broth with bacteria, no compound) and negative (broth only) controls.

 Incubation: Incubate the plate at 37°C for 18-24 hours.

o Determination of MIC: The MIC is the lowest concentration of Ethyl tridecanoate that
completely inhibits visible bacterial growth.

e Determination of MBC: To determine the MBC, subculture aliquots from the wells with no
visible growth onto agar plates. The MBC is the lowest concentration that results in a 299.9%
reduction in the initial inoculum.

Safety and Handling

Based on available Safety Data Sheets (SDS), Ethyl tridecanoate is not classified as
hazardous. However, standard laboratory safety precautions should be followed. It is
recommended to handle the compound in a well-ventilated area and to wear appropriate
personal protective equipment (PPE), including gloves and safety glasses. Avoid direct contact
with skin and eyes.

Conclusion and Future Directions

Ethyl tridecanoate is a fatty acid ester with well-defined physicochemical properties and
established methods for its synthesis and analysis. While its application in the flavor and
fragrance industry is known, its potential in the biomedical field is an area of growing interest.
Preliminary evidence from closely related compounds suggests promising antimicrobial activity.
The potential for anti-inflammatory effects, possibly through the modulation of key signaling
pathways such as NF-kB, warrants further investigation. For drug development professionals,
Ethyl tridecanoate represents a molecule that could be explored for its therapeutic potential,
particularly in the areas of infectious and inflammatory diseases. Future research should focus
on obtaining direct quantitative data on the biological activities of Ethyl tridecanoate and
elucidating its specific mechanisms of action at the molecular level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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